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Compound of Interest

Compound Name: Lubimin

Cat. No.: B1675347 Get Quote

For researchers and scientists engaged in drug development and laboratory research, the

proper handling and disposal of chemical compounds are paramount to ensuring a safe and

compliant laboratory environment. This guide provides essential information and step-by-step

procedures for the proper disposal of Lubimin, a sesquiterpenoid phytoalexin. While a specific

Safety Data Sheet (SDS) for Lubimin is not readily available, this document synthesizes

information based on its known chemical and physical properties to offer a comprehensive

operational and disposal plan.

Quantitative Data Summary
The following table summarizes the key quantitative data for Lubimin, facilitating a clear

understanding of its chemical and physical properties.
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Property Value Source

Molecular Formula C15H24O2 PubChem

Molecular Weight 236.35 g/mol PubChem

CAS Number 35951-50-9 PubChem[1]

Appearance Solid (at room temperature)
Inferred from similar

compounds[2]

Boiling Point Not available

Melting Point Not available

Solubility
Soluble in organic solvents like

DMSO, Ethanol

Inferred from similar

compounds[2]

Experimental Protocols: Proper Disposal
Procedures for Lubimin
Given the absence of a specific Safety Data Sheet (SDS) for Lubimin, the following disposal

protocol is based on general best practices for handling chemical waste of this nature in a

laboratory setting. These procedures are designed to minimize environmental impact and

ensure the safety of laboratory personnel.

Objective: To outline a safe and environmentally responsible procedure for the disposal of

Lubimin waste.

Materials:

Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-

resistant gloves.

Labeled, sealable waste containers compatible with organic compounds.

Chemical fume hood.

Access to a licensed hazardous waste disposal service.
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Procedure:

Risk Assessment: Before handling Lubimin, conduct a thorough risk assessment. Although

specific toxicity data is limited, it should be handled with care as a biologically active

compound. All handling should occur within a chemical fume hood to prevent inhalation of

any dust or aerosols.

Segregation of Waste:

Solid Waste: Collect any solid Lubimin waste, including contaminated consumables (e.g.,

weigh boats, contaminated paper towels), in a designated, clearly labeled, and sealed

hazardous waste container. The container should be labeled "Hazardous Waste -

Lubimin" and include the date.

Liquid Waste: If Lubimin is in a solvent, collect the solution in a separate, labeled

hazardous waste container for organic solvent waste. Do not mix with aqueous or other

incompatible waste streams. The container should specify the solvent used.

Container Management:

Ensure all waste containers are in good condition, compatible with the waste they contain,

and are kept securely sealed when not in use.

Store waste containers in a designated, well-ventilated secondary containment area away

from incompatible materials.

Disposal Pathway:

Do not dispose of Lubimin down the drain or in regular trash.

Arrange for the collection and disposal of the hazardous waste containers through your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal contractor.

Spill Management:

In the event of a spill, evacuate the immediate area and ensure it is well-ventilated.
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Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,

vermiculite, sand).

Carefully collect the absorbent material and place it in a sealed, labeled hazardous waste

container.

Clean the spill area with an appropriate solvent, and collect the cleaning materials as

hazardous waste.

Report the spill to your laboratory supervisor and EHS office.

Visualization of Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Lubimin,

providing a clear, at-a-glance guide for laboratory personnel.
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Preparation & Handling

Waste Identification

Solid Waste Stream Liquid Waste Stream

Storage & Final Disposal
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End: Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Lubimin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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